Cas no 1805640-23-6 (Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate
• CAS No: 1805640-23-6
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4943876
• Update Time: 2025-05-20

Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate

• Inchi： 1S/C12H11F2NO3/c1-2-18-10(17)5-7-3-9(16)4-8(6-15)11(7)12(13)14/h3-4,12,16H,2,5H2,1H3
• InChI Key： SHRZMESFMGKBQK-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=CC=1CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate

Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate: A Comprehensive Overview

Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate, with the CAS number 1805640-23-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, a difluoromethyl group, and a hydroxyl group attached to a phenyl ring, further linked to an ethyl acetate moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate involves a series of carefully designed reactions, often utilizing advanced catalytic systems to achieve high yields and selectivity. Recent studies have highlighted the importance of stereochemistry in the synthesis of such compounds, emphasizing the role of chiral catalysts in controlling the spatial arrangement of substituents. This has led to improved methods for producing enantiomerically pure samples, which are crucial for pharmacological studies.

One of the most intriguing aspects of this compound is its potential pharmacological activity. Research has shown that Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate exhibits significant bioactivity in various assays, particularly in the context of enzyme inhibition and receptor binding. For instance, studies have demonstrated its ability to inhibit certain kinases, making it a promising candidate for drug development in oncology and neurodegenerative diseases. The presence of the cyano and difluoromethyl groups is believed to contribute significantly to these activities by enhancing molecular stability and improving binding affinity.

The hydroxyl group on the phenyl ring also plays a critical role in the compound's solubility and bioavailability. Recent advancements in medicinal chemistry have focused on modifying this group to optimize pharmacokinetic properties without compromising bioactivity. For example, researchers have explored the use of protecting groups during synthesis to control hydroxyl reactivity, thereby enabling better absorption and distribution within biological systems.

In terms of applications, Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate has shown promise as a lead compound for developing novel therapeutic agents. Its structure provides a versatile platform for further modification, allowing chemists to explore various substitution patterns and stereochemical arrangements. This flexibility has made it a valuable tool in drug discovery programs targeting diverse disease states.

Moreover, the compound's stability under physiological conditions has been extensively studied. Researchers have employed advanced analytical techniques such as NMR spectroscopy and mass spectrometry to monitor its degradation pathways. These studies have provided valuable insights into its metabolic fate, which is essential for predicting toxicity and designing safer drug candidates.

The development of efficient analytical methods for detecting Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate in complex matrices has also been a focus of recent research. Techniques such as high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) have been optimized for accurate quantification of the compound in biological samples. This has facilitated its use in preclinical studies and early-stage clinical trials.

In conclusion, Ethyl 3-cyano-2-difluoromethyl-5-hydroxyphenylacetate represents a compelling example of how modern organic chemistry can yield compounds with remarkable biological properties. Its unique structure, combined with advancements in synthetic methodologies and analytical techniques, positions it as a key player in future drug development efforts. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.